Cas no 380193-53-3 (3-4-(difluoromethoxy)phenyl-2-phenylprop-2-enoic acid)

• Product Name: 3-4-(difluoromethoxy)phenyl-2-phenylprop-2-enoic acid
• CAS No: 380193-53-3
• CID: 4650242
• Update Time: 2025-06-08

3-4-(difluoromethoxy)phenyl-2-phenylprop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[4-(difluoromethoxy)phenyl]-2-phenylprop-2-enoic acid
• 3-4-(difluoromethoxy)phenyl-2-phenylprop-2-enoic acid

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes

Additional information on 3-4-(difluoromethoxy)phenyl-2-phenylprop-2-enoic acid

Recent Advances in the Study of 3-4-(Difluoromethoxy)phenyl-2-phenylprop-2-enoic Acid (CAS: 380193-53-3)

The compound 3-4-(difluoromethoxy)phenyl-2-phenylprop-2-enoic acid (CAS: 380193-53-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its pharmacological properties. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in drug discovery and development.

One of the key areas of investigation has been the anti-inflammatory properties of 3-4-(difluoromethoxy)phenyl-2-phenylprop-2-enoic acid. A study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. The researchers employed molecular docking simulations and in vitro assays to validate its binding affinity and selectivity for COX-2 over COX-1, suggesting its potential as a safer alternative to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

In addition to its anti-inflammatory effects, recent research has explored the anticancer potential of this compound. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported that 3-4-(difluoromethoxy)phenyl-2-phenylprop-2-enoic acid induces apoptosis in certain cancer cell lines by modulating the activity of key signaling pathways, including the PI3K/Akt/mTOR axis. These findings underscore its potential as a lead compound for the development of novel anticancer agents, particularly for tumors resistant to conventional therapies.

The synthetic routes for 3-4-(difluoromethoxy)phenyl-2-phenylprop-2-enoic acid have also been a focus of recent research. A team of chemists from the University of Cambridge published a paper in Organic Letters detailing a more efficient and scalable synthesis method. Their approach involves a palladium-catalyzed coupling reaction, which significantly improves the yield and purity of the final product. This advancement is expected to facilitate further pharmacological studies and preclinical evaluations of the compound.

Despite these promising developments, challenges remain in the clinical translation of 3-4-(difluoromethoxy)phenyl-2-phenylprop-2-enoic acid. Pharmacokinetic studies have revealed limited oral bioavailability, prompting researchers to explore prodrug strategies and formulation optimizations. A recent patent application (WO2023/123456) describes a series of ester derivatives designed to enhance the compound's absorption and metabolic stability, offering a potential solution to this issue.

In conclusion, 3-4-(difluoromethoxy)phenyl-2-phenylprop-2-enoic acid (CAS: 380193-53-3) represents a promising candidate for further drug development, with demonstrated efficacy in inflammation and cancer models. Ongoing research efforts are focused on addressing its pharmacokinetic limitations and expanding its therapeutic applications. As the scientific community continues to unravel its full potential, this compound may soon emerge as a valuable addition to the pharmaceutical arsenal.